Benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl)-methanone

• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• IUPAC Name: 1,3-benzodioxol-5-yl-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C15H12O4/c1-17-12-4-2-3-10(7-12)15(16)11-5-6-13-14(8-11)19-9-18-13/h2-8H,9H2,1H3
• InChI Key: XELKFHSIUJMEGP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)C2=CC3=C(C=C2)OCO3

Description

Benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl)-methanone is a useful research compound. Its molecular formula is C15H12O4 and its molecular weight is 256.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl) -methanol (2.23 g crude, 7.6 mmol) in CH2Cl2 (20 mL) at room temperature was added activated MnO2 powder (3.5 g, 40 mmol) and kept adding 23 equivalents of MnO2 every 35 h until HPLC showed disappearance of the starting material. The black suspension was filtered through a Celite pad, concentrated in vacuo to give benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl)-methanone as an oil (1.78 g, 89% crude yield). The product was used in the next step without further purification.